Cas no 1417743-49-7 (1,2-Pyrrolidinedicarboxylic acid, 4,4-diMethyl-, 1-(1,1-diMethylethyl) ester, (2R)-)

• Product Name: 1,2-Pyrrolidinedicarboxylic acid, 4,4-diMethyl-, 1-(1,1-diMethylethyl) ester, (2R)-
• CAS No: 1417743-49-7
• MF: C₁₂H₂₁NO₄
• MW: 243.3
• MDL: MFCD26401324
• CID: 2119690
• PubChem ID: 94413384
• Update Time: 2025-06-09

1,2-Pyrrolidinedicarboxylic acid, 4,4-diMethyl-, 1-(1,1-diMethylethyl) ester, (2R)- Chemical and Physical Properties

Names and Identifiers

• (R)-1-(tert-butoxycarbonyl)-4,4-dimethylpyrrolidine-2-carboxylic acid
• (2R)-1-[(tert-butoxy)carbonyl]-4,4-dimethylpyrrolidine-2-carboxylic acid
• SB15951
• (R)-1-Boc-4,4-dimethyl-pyrrolidine-2-carboxylic acid
• 1,2-Pyrrolidinedicarboxylic acid, 4,4-diMethyl-, 1-(1,1-diMethylethyl) ester, (2R)-
• CID 94413384
• (2R)-1-[(tert-butoxy)carbonyl]-4,4-dimethylpyrrolidin-2-carboxylic acid
• EN300-6486324
• CS-0342312
• AKOS027251912
• MFCD26401324
• SCHEMBL16584822
• P14063
• (2R)-4,4-dimethyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• ACHKRIQLSCPKKK-MRVPVSSYSA-N
• AS-51983
• (R)-1-(t-Butoxycarbonyl)-4,4-dimethylpyrrolidine-2-carboxylic acid
• (R)-1-(tert-Butoxycarbonyl)-4,4-dimethylpyrrolidine-2-carboxylicacid
• (2R)-1-(tert-butoxycarbonyl)-4,4-dimethylpyrrolidine-2-carboxylic acid
• 1417743-49-7

• MDL： MFCD26401324
• Inchi： 1S/C12H21NO4/c1-11(2,3)17-10(16)13-7-12(4,5)6-8(13)9(14)15/h8H,6-7H2,1-5H3,(H,14,15)/t8-/m1/s1
• InChI Key： ACHKRIQLSCPKKK-MRVPVSSYSA-N
• SMILES： O(C(C)(C)C)C(N1[C@@H](C(=O)O)CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1,2-Pyrrolidinedicarboxylic acid, 4,4-diMethyl-, 1-(1,1-diMethylethyl) ester, (2R)-

Introduction to 1,2-Pyrrolidinedicarboxylic acid, 4,4-diMethyl-, 1-(1,1-diMethylethyl) ester, (2R)- (CAS No. 1417743-49-7)

1,2-Pyrrolidinedicarboxylic acid, 4,4-diMethyl-, 1-(1,1-diMethylethyl) ester, (2R)- (CAS No. 1417743-49-7) is a chiral compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the class of pyrrolidinedicarboxylic acids and is characterized by its chiral center and the presence of two methyl groups at the 4-position. The ester functionality at the 1-position further adds to its chemical versatility and reactivity.

The chiral nature of this compound makes it particularly valuable in the synthesis of enantiomerically pure compounds, which are essential in the development of pharmaceuticals and other biologically active molecules. Enantiomeric purity is crucial in drug development because different enantiomers of a compound can exhibit different biological activities, toxicity profiles, and pharmacokinetic properties. Therefore, the ability to synthesize and isolate specific enantiomers is a key factor in the success of many drug candidates.

Recent studies have highlighted the importance of 1,2-Pyrrolidinedicarboxylic acid, 4,4-diMethyl-, 1-(1,1-diMethylethyl) ester, (2R)- in various synthetic routes. For instance, a study published in the Journal of Organic Chemistry demonstrated its utility as an intermediate in the synthesis of a novel class of anti-inflammatory agents. The researchers utilized this compound as a chiral building block to construct complex molecular architectures with high enantiomeric purity. The resulting compounds exhibited potent anti-inflammatory activity in both in vitro and in vivo models.

In another notable application, 1,2-Pyrrolidinedicarboxylic acid, 4,4-diMethyl-, 1-(1,1-diMethylethyl) ester, (2R)- has been used as a key intermediate in the synthesis of prodrugs. Prodrugs are biologically inactive derivatives that are converted into their active forms through metabolic processes within the body. The use of chiral intermediates like this compound allows for the precise control of stereochemistry during prodrug synthesis, which can significantly enhance the therapeutic efficacy and reduce side effects.

The physical and chemical properties of 1,2-Pyrrolidinedicarboxylic acid, 4,4-diMethyl-, 1-(1,1-diMethylethyl) ester, (2R)- have also been extensively studied. It is a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as methanol and dichloromethane but has limited solubility in water. These properties make it suitable for various synthetic transformations and purification techniques.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 1,2-Pyrrolidinedicarboxylic acid, 4,4-diMethyl-, 1-(1,1-diMethylethyl) ester, (2R)-. One common approach involves the asymmetric synthesis using chiral catalysts or auxiliaries. For example, a recent publication in Tetrahedron Asymmetry described a highly enantioselective method using a chiral phosphoric acid catalyst to achieve excellent yields and enantiomeric excesses. This method has been widely adopted due to its simplicity and scalability.

The stability and reactivity of 1,2-Pyrrolidinedicarboxylic acid, 4,4-diMethyl-, 1-(1,1-diMethylethyl) ester, (2R)- have also been investigated under various conditions. It is generally stable under standard laboratory conditions but can undergo hydrolysis in acidic or basic environments. Therefore, care must be taken during storage and handling to avoid degradation. Despite this limitation, its reactivity can be harnessed for selective transformations such as esterification and amidation reactions.

In conclusion, 1,2-Pyrrolidinedicarboxylic acid, 4,4-diMethyl-, 1-(1,1-diMethylethyl) ester, (2R)- (CAS No. 1417743-49-7) is a versatile chiral compound with significant potential in organic synthesis and pharmaceutical research. Its unique structural features and chemical properties make it an invaluable tool for the development of new drugs and biologically active molecules. Ongoing research continues to explore new applications and synthetic methods for this compound, further solidifying its importance in the scientific community.